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Compound of Interest

2-[(2-hydroxybenzoyl)
Compound Name:
(15N)amino]jacetic acid

Cat. No.: B587273

Essential Safety and Handling Guide for 2-[(2-
hydroxybenzoyl)(15N)amino]acetic acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid. The
following procedures are designed to ensure safe operational handling and disposal in a
laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with the parent compound, 2-[(2-hydroxybenzoyl)amino]acetic
acid (Salicyluric acid), are skin irritation and serious eye damage[1]. Therefore, appropriate
personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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Activity

Required PPE

Weighing and Preparing Solutions

- Chemical-resistant gloves (e.g., nitrile) - Safety
glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Handling and Transferring

- Chemical-resistant gloves (e.g., nitrile) - Safety
glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Cleaning Spills

- Chemical-resistant gloves (e.g., nitrile) -
Chemical splash goggles[2] - Laboratory coat -

Respiratory protection (if dust is generated)

Waste Disposal

- Chemical-resistant gloves (e.g., nitrile) - Safety
glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid inhalation of any dust.

Ensure an eyewash station and safety shower are readily accessible[3].

. Handling:

Avoid contact with skin and eyes[3].

Wash hands thoroughly after handling the substance[1][4].

Minimize dust generation and accumulation when working with the solid form[3].

Keep the container tightly closed when not in use[3][5].

. Hygiene Measures:
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» Do not eat, drink, or smoke in the laboratory.

* Remove contaminated clothing and wash it before reuse[1][3].

Disposal Plan

e Chemical Waste: Dispose of 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid and any
solutions containing it as chemical waste in accordance with local, state, and federal
regulations. Do not pour down the drain.

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, paper towels, and pipette tips, should be collected in a designated, sealed waste
container and disposed of as chemical waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. osha.oregon.gov [osha.oregon.gov]

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. merckmillipore.com [merckmillipore.com]

e 5. uprm.edu [uprm.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-[(2-
hydroxybenzoyl)(15N)amino]acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587273#personal-protective-equipment-for-handling-
2-2-hydroxybenzoyl-15n-amino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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